PHORBOL 12,13,20-TRIACETATE, 4BETA
PHORBOL 12,13,20-TRIACETATE, 4BETA
Brand Name:
Vulcanchem
CAS No.:
19891-05-5
VCID:
VC0027761
InChI:
InChI=1S/C26H34O9/c1-12-8-19-24(31,21(12)30)10-17(11-33-14(3)27)9-18-20-23(6,7)26(20,35-16(5)29)22(34-15(4)28)13(2)25(18,19)32/h8-9,13,18-20,22,31-32H,10-11H2,1-7H3/t13-,18+,19-,20-,22-,24-,25-,26?/m1/s1
SMILES:
CC1C(C2(C(C2(C)C)C3C1(C4C=C(C(=O)C4(CC(=C3)COC(=O)C)O)C)O)OC(=O)C)OC(=O)C
Molecular Formula:
C26H34O9
Molecular Weight:
490.5 g/mol
PHORBOL 12,13,20-TRIACETATE, 4BETA
CAS No.: 19891-05-5
Main Products
VCID: VC0027761
Molecular Formula: C26H34O9
Molecular Weight: 490.5 g/mol
CAS No. | 19891-05-5 |
---|---|
Product Name | PHORBOL 12,13,20-TRIACETATE, 4BETA |
Molecular Formula | C26H34O9 |
Molecular Weight | 490.5 g/mol |
IUPAC Name | [(1S,2S,6R,10S,11R,14R,15R)-13,14-diacetyloxy-1,6-dihydroxy-4,12,12,15-tetramethyl-5-oxo-8-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl]methyl acetate |
Standard InChI | InChI=1S/C26H34O9/c1-12-8-19-24(31,21(12)30)10-17(11-33-14(3)27)9-18-20-23(6,7)26(20,35-16(5)29)22(34-15(4)28)13(2)25(18,19)32/h8-9,13,18-20,22,31-32H,10-11H2,1-7H3/t13-,18+,19-,20-,22-,24-,25-,26?/m1/s1 |
Standard InChIKey | LASMKIAVFGUYEG-SNMHUSDHSA-N |
Isomeric SMILES | C[C@@H]1[C@H](C2([C@@H](C2(C)C)[C@H]3[C@]1([C@@H]4C=C(C(=O)[C@]4(CC(=C3)COC(=O)C)O)C)O)OC(=O)C)OC(=O)C |
SMILES | CC1C(C2(C(C2(C)C)C3C1(C4C=C(C(=O)C4(CC(=C3)COC(=O)C)O)C)O)OC(=O)C)OC(=O)C |
Canonical SMILES | CC1C(C2(C(C2(C)C)C3C1(C4C=C(C(=O)C4(CC(=C3)COC(=O)C)O)C)O)OC(=O)C)OC(=O)C |
Synonyms | 4aalpha of phorbol 12,13,20-triacetate phorbol 12,13,20-triacetate |
PubChem Compound | 3035203 |
Last Modified | Nov 11 2021 |
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